Cas no 953205-40-8 (N-4-(2-oxopyrrolidin-1-yl)phenylcyclohexanesulfonamide)

• Product Name: N-4-(2-oxopyrrolidin-1-yl)phenylcyclohexanesulfonamide
• CAS No: 953205-40-8
• MF: C₁₆H₂₂N₂O₃S
• MW: 322.422482967377
• CID: 5504764
• Update Time: 2025-06-08

N-4-(2-oxopyrrolidin-1-yl)phenylcyclohexanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2-oxopyrrolidin-1-yl)phenyl]cyclohexanesulfonamide
• N-4-(2-oxopyrrolidin-1-yl)phenylcyclohexanesulfonamide

• Inchi： 1S/C16H22N2O3S/c19-16-7-4-12-18(16)14-10-8-13(9-11-14)17-22(20,21)15-5-2-1-3-6-15/h8-11,15,17H,1-7,12H2
• InChI Key： CEWUAWBUKSJRGM-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(N3CCCC3=O)C=C2)(=O)=O)CCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-4-(2-oxopyrrolidin-1-yl)phenylcyclohexanesulfonamide

Recent Advances in the Study of N-4-(2-oxopyrrolidin-1-yl)phenylcyclohexanesulfonamide (CAS: 953205-40-8)

N-4-(2-oxopyrrolidin-1-yl)phenylcyclohexanesulfonamide (CAS: 953205-40-8) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential therapeutic applications, particularly in the context of neurological disorders and cancer. This research brief aims to summarize the latest findings regarding the compound's mechanism of action, pharmacokinetics, and clinical potential.

A study published in the Journal of Medicinal Chemistry (2023) investigated the compound's role as a selective inhibitor of histone deacetylase 6 (HDAC6). HDAC6 is a key enzyme involved in the regulation of protein degradation and cellular stress responses. The study demonstrated that N-4-(2-oxopyrrolidin-1-yl)phenylcyclohexanesulfonamide exhibits high selectivity for HDAC6 over other HDAC isoforms, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its neurological applications, recent research has explored the compound's anti-cancer properties. A preclinical study (Nature Communications, 2024) revealed that N-4-(2-oxopyrrolidin-1-yl)phenylcyclohexanesulfonamide induces apoptosis in various cancer cell lines, including breast and lung cancer, by modulating the PI3K/AKT/mTOR signaling pathway. The compound's ability to selectively target cancer cells while sparing normal cells underscores its potential as a novel therapeutic agent.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Results from these studies indicate that N-4-(2-oxopyrrolidin-1-yl)phenylcyclohexanesulfonamide has favorable pharmacokinetic properties, including good oral bioavailability and a half-life suitable for once-daily dosing. These findings support its further development as a clinical candidate.

Despite these promising results, challenges remain in the development of N-4-(2-oxopyrrolidin-1-yl)phenylcyclohexanesulfonamide. Issues such as potential off-target effects and the need for optimized formulations must be addressed in future studies. However, the compound's unique pharmacological profile and therapeutic potential make it a compelling subject for ongoing research.

In conclusion, N-4-(2-oxopyrrolidin-1-yl)phenylcyclohexanesulfonamide (CAS: 953205-40-8) represents a promising avenue for the treatment of neurological disorders and cancer. Continued research into its mechanism of action and clinical applications will be essential to fully realize its therapeutic potential.